Cas no 1261577-07-4 (3-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid)

• Product Name: 3-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid
• CAS No: 1261577-07-4
• MF: C₁₄H₉F₄NO₃
• MW: 315.219777822495
• CID: 4924487
• Update Time: 2025-06-09

3-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid

• Inchi： 1S/C14H9F4NO3/c15-12-8(7-11(20)21)4-5-19-13(12)9-2-1-3-10(6-9)22-14(16,17)18/h1-6H,7H2,(H,20,21)
• InChI Key： CIJZFAMUXAGLNT-UHFFFAOYSA-N
• SMILES： FC1=C(C=CN=C1C1C=CC=C(C=1)OC(F)(F)F)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 391
• XLogP3: 3.3
• Topological Polar Surface Area: 59.4

Additional information on 3-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid

Recent Advances in the Study of 3-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid (CAS: 1261577-07-4)

In recent years, the compound 3-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid (CAS: 1261577-07-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated pyridine core and trifluoromethoxy phenyl substituent, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid involves a multi-step process that leverages modern fluorination techniques and palladium-catalyzed cross-coupling reactions. Recent studies have optimized these synthetic pathways to improve yield and purity, making the compound more accessible for further research. The presence of both fluorine and trifluoromethoxy groups enhances the molecule's metabolic stability and bioavailability, which are critical factors in drug development.

From a biological perspective, this compound has demonstrated notable activity as a modulator of specific inflammatory pathways. In vitro studies have shown that it inhibits key enzymes involved in the production of pro-inflammatory cytokines, suggesting potential applications in treating autoimmune diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary in vivo studies in murine models have corroborated these findings, showing reduced inflammation and tissue damage in treated subjects.

Another area of interest is the compound's potential role in oncology. Recent research has explored its ability to interfere with signaling pathways that are often dysregulated in cancer cells. Specifically, 3-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid has been shown to inhibit the proliferation of certain cancer cell lines, including those resistant to conventional chemotherapy. These findings open new avenues for developing targeted therapies with fewer side effects.

Despite these promising results, challenges remain in translating this compound into clinical use. Pharmacokinetic studies indicate that while the molecule exhibits good oral bioavailability, its half-life may require optimization to ensure sustained therapeutic effects. Furthermore, detailed toxicology studies are needed to assess its safety profile comprehensively. Researchers are currently exploring structural analogs to address these limitations while retaining the compound's beneficial properties.

In conclusion, 3-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-4-acetic acid represents a compelling candidate for further development in both inflammatory and oncological therapeutics. Continued research into its mechanism of action, coupled with advancements in synthetic chemistry, will be crucial in unlocking its full potential. The compound's unique chemical properties and promising biological activity underscore its importance in the evolving landscape of drug discovery.